Cas no 1804840-33-2 (Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804840-33-2
• MF: C₁₀H₈BrF₃INO₃
• MW: 453.979104995728
• CID: 4814315
• Update Time: 2025-06-24

Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C10H8BrF3INO3/c1-2-18-9(17)7-5(4-11)3-6(15)16-8(7)19-10(12,13)14/h3H,2,4H2,1H3
• InChI Key： KBXNAOCCSDMEAH-UHFFFAOYSA-N
• SMILES： IC1=CC(CBr)=C(C(=O)OCC)C(=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 319
• XLogP3: 3.8
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate

Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804840-33-2)

Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804840-33-2) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a bromomethyl group, an iodo substituent, and a trifluoromethoxy moiety, which collectively contribute to its diverse reactivity and biological activity.

The bromomethyl group in this compound serves as a reactive site for various chemical transformations, such as nucleophilic substitution reactions. This functional group allows for the introduction of a wide range of substituents, making the compound a valuable intermediate in the synthesis of complex molecules. The iodo substituent, on the other hand, is known for its high reactivity and can be readily replaced by other functional groups through cross-coupling reactions, such as Suzuki-Miyaura coupling or Stille coupling. These reactions are crucial in the development of new pharmaceuticals and materials.

The trifluoromethoxy moiety is an important feature of this compound, as it imparts unique electronic and steric properties. Fluorine atoms are known for their strong electron-withdrawing effect, which can influence the reactivity and stability of the molecule. The presence of this group can also enhance the lipophilicity of the compound, which is beneficial for improving its bioavailability and cellular uptake. These properties make Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential applications of this compound in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that compounds with similar structural features exhibit potent anti-cancer activity against a range of cancer cell lines. The bromomethyl and iodo groups have been found to play a crucial role in modulating the biological activity of these compounds, making them promising leads for further investigation.

In addition to its potential in cancer therapy, Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate has also been explored for its use in neurodegenerative diseases. Studies have demonstrated that compounds with trifluoromethoxy groups can cross the blood-brain barrier more effectively than their non-fluorinated counterparts. This property is particularly important for developing drugs that target neurological disorders such as Alzheimer's disease and Parkinson's disease.

The synthetic accessibility of Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate has been well-documented in the literature. A typical synthetic route involves the sequential introduction of the bromomethyl, iodo, and trifluoromethoxy groups onto a pyridine scaffold. This modular approach allows for fine-tuning of the compound's properties by varying the reaction conditions and reagents used. The ease of synthesis and high yield make this compound an attractive choice for researchers working on drug discovery projects.

Furthermore, computational studies have provided valuable insights into the molecular dynamics and interactions of Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate with biological targets. Molecular docking simulations have shown that this compound can form stable complexes with key enzymes involved in disease pathways, such as kinases and proteases. These findings suggest that Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate may have broad-spectrum therapeutic potential.

In conclusion, Ethyl 4-(bromomethyl)-6-iodo-2-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804840-33-2) is a highly versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing new drugs with improved efficacy and safety profiles. Ongoing research continues to uncover new applications and mechanisms of action for this compound, further solidifying its importance in the field.